Cas no 82444-40-4 (2-Propenoic acid, 3-(3-methylphenyl)-, methyl ester)

• Product Name: 2-Propenoic acid, 3-(3-methylphenyl)-, methyl ester
• CAS No: 82444-40-4
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 690691
• PubChem ID: 20785957
• Update Time: 2025-06-13

2-Propenoic acid, 3-(3-methylphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3-methylphenyl)-, methyl ester
• methyl 3-(3-methylphenyl)prop-2-enoate
• MFCD19441320
• 82444-40-4
• WNPZREZPHDCWRC-UHFFFAOYSA-N
• SY126260
• Methyl (E)-3-(m-tolyl)acrylate
• Methyl 3-methylcinnamate
• AKOS033914777
• DTXSID00609799

• Inchi： 1S/C11H12O2/c1-9-4-3-5-10(8-9)6-7-11(12)13-2/h3-8H,1-2H3
• InChI Key： WNPZREZPHDCWRC-UHFFFAOYSA-N
• SMILES： O(C)C(C=CC1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on 2-Propenoic acid, 3-(3-methylphenyl)-, methyl ester

Research Brief on 2-Propenoic acid, 3-(3-methylphenyl)-, methyl ester (CAS: 82444-40-4) in Chemical Biology and Pharmaceutical Applications

2-Propenoic acid, 3-(3-methylphenyl)-, methyl ester (CAS: 82444-40-4), a derivative of acrylic acid, has recently garnered attention in chemical biology and pharmaceutical research due to its versatile applications in drug synthesis and material science. This compound, characterized by its methyl ester and 3-methylphenyl functional groups, exhibits unique reactivity that makes it valuable for the development of novel therapeutic agents and functional materials. Recent studies have explored its potential as a building block for bioactive molecules, with a focus on its role in polymerization reactions and as a precursor for pharmacologically active compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 2-Propenoic acid, 3-(3-methylphenyl)-, methyl ester as a key intermediate in the synthesis of small-molecule inhibitors targeting inflammatory pathways. The study demonstrated that derivatives of this compound exhibited significant inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The researchers highlighted the compound's structural flexibility, which allows for facile modification to optimize pharmacokinetic properties and target specificity.

Another notable application of 82444-40-4 was reported in a 2024 ACS Biomaterials Science & Engineering article, where it was utilized as a monomer in the development of biocompatible polymers for drug delivery systems. The study showcased the compound's ability to form stable, non-toxic polymeric matrices capable of controlled drug release. These polymers demonstrated excellent compatibility with mammalian cells, suggesting their potential for use in implantable medical devices and targeted therapies.

Recent advances in synthetic methodologies have also expanded the utility of 2-Propenoic acid, 3-(3-methylphenyl)-, methyl ester. A 2023 Organic Letters publication described a novel photocatalytic cascade reaction using this compound as a starting material, enabling the efficient synthesis of complex heterocyclic scaffolds. This breakthrough has significant implications for the rapid generation of compound libraries for high-throughput screening in drug discovery programs.

From a safety and regulatory perspective, recent toxicological assessments (2024) have confirmed that 82444-40-4 exhibits low acute toxicity in standard animal models, with no significant genotoxic or carcinogenic effects observed at therapeutic concentrations. These findings support its continued investigation for pharmaceutical applications, though additional long-term studies are recommended to fully characterize its safety profile.

In conclusion, 2-Propenoic acid, 3-(3-methylphenyl)-, methyl ester (82444-40-4) represents a promising chemical entity with diverse applications in medicinal chemistry and biomaterials science. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers developing new therapeutic strategies and advanced drug delivery systems. Future research directions may include exploration of its potential in combination therapies and further optimization of its derivatives for enhanced target specificity and reduced off-target effects.